Cas no 1142199-39-0 ((4E)-3-(Chloromethyl)-4-(2-methylbenzylidene)-isoxazol-5(4H)-one)

(4E)-3-(Chloromethyl)-4-(2-methylbenzylidene)-isoxazol-5(4H)-one is a synthetic isoxazolone derivative characterized by its chloromethyl and benzylidene functional groups. This compound exhibits potential as a versatile intermediate in organic synthesis, particularly in the development of heterocyclic compounds and pharmacologically active molecules. Its structural features, including the reactive isoxazolone core and the chloromethyl substituent, enable further functionalization through nucleophilic substitution or cyclization reactions. The 2-methylbenzylidene moiety may contribute to enhanced stability or specific binding interactions in target applications. This compound is of interest in medicinal chemistry research for its potential as a scaffold in the design of bioactive molecules, though thorough characterization is recommended for specific use cases.
(4E)-3-(Chloromethyl)-4-(2-methylbenzylidene)-isoxazol-5(4H)-one structure
1142199-39-0 structure
Product Name:(4E)-3-(Chloromethyl)-4-(2-methylbenzylidene)-isoxazol-5(4H)-one
CAS No:1142199-39-0
MF:C12H10ClNO2
MW:235.666302204132
MDL:MFCD12027806
CID:4457397
PubChem ID:25220214
Update Time:2025-05-20

(4E)-3-(Chloromethyl)-4-(2-methylbenzylidene)-isoxazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

    • (4E)-3-(Chloromethyl)-4-(2-methylbenzylidene)-isoxazol-5(4H)-one
    • (4E)-3-(chloromethyl)-4-(2-methylbenzylidene)isoxazol-5(4H)-one
    • 3-(Chloromethyl)-4-(2-methylbenzylidene)isoxazol-5(4H)-one
    • AKOS005171863
    • (4E)-3-(chloromethyl)-4-(2-methylbenzylidene)-1,2-oxazol-5(4H)-one
    • 1142199-39-0
    • STK505214
    • (4E)-3-(chloromethyl)-4-[(2-methylphenyl)methylidene]-1,2-oxazol-5-one
    • MDL: MFCD12027806
    • Inchi: 1S/C12H10ClNO2/c1-8-4-2-3-5-9(8)6-10-11(7-13)14-16-12(10)15/h2-6H,7H2,1H3
    • InChI Key: JCDBNEOZROKDSW-UHFFFAOYSA-N
    • SMILES: O1C(=O)C(=CC2=CC=CC=C2C)C(CCl)=N1

Computed Properties

  • Exact Mass: 235.0400063Da
  • Monoisotopic Mass: 235.0400063Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 38.7Ų

(4E)-3-(Chloromethyl)-4-(2-methylbenzylidene)-isoxazol-5(4H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A300426-1g
3-(Chloromethyl)-4-(2-methylbenzylidene)isoxazol-5(4H)-one
1142199-39-0 95+%
1g
$134.0 2024-04-26
Ambeed
A300426-5g
3-(Chloromethyl)-4-(2-methylbenzylidene)isoxazol-5(4H)-one
1142199-39-0 95+%
5g
$402.0 2024-04-26

Additional information on (4E)-3-(Chloromethyl)-4-(2-methylbenzylidene)-isoxazol-5(4H)-one

Comprehensive Guide to (4E)-3-(Chloromethyl)-4-(2-methylbenzylidene)-isoxazol-5(4H)-one (CAS 1142199-39-0): Properties, Applications, and Research Insights

The compound (4E)-3-(Chloromethyl)-4-(2-methylbenzylidene)-isoxazol-5(4H)-one (CAS 1142199-39-0) is a specialized isoxazolone derivative with significant potential in pharmaceutical and agrochemical research. This chloromethyl-substituted isoxazolone features a unique 2-methylbenzylidene moiety, which contributes to its reactivity and versatility in synthetic applications. Researchers and industry professionals are increasingly interested in this compound due to its structural features that enable diverse chemical transformations.

From a molecular perspective, (4E)-3-(Chloromethyl)-4-(2-methylbenzylidene)-isoxazol-5(4H)-one contains several functional groups that make it particularly valuable. The isoxazol-5(4H)-one core provides a rigid heterocyclic framework, while the chloromethyl group offers an excellent handle for further derivatization. The conjugated system created by the benzylidene linkage contributes to the compound's stability and potential biological activity. These characteristics have made CAS 1142199-39-0 a subject of growing interest in medicinal chemistry circles.

Recent studies have explored the potential of (4E)-3-(Chloromethyl)-4-(2-methylbenzylidene)-isoxazol-5(4H)-one as a building block for drug discovery. The compound's structure suggests possible applications in developing anti-inflammatory agents and enzyme inhibitors, aligning with current pharmaceutical research trends toward targeted therapies. Its chloromethyl functionality allows for efficient conjugation with various nucleophiles, making it valuable for creating molecular libraries in combinatorial chemistry approaches.

In material science, the isoxazolone derivative has shown promise as a precursor for functional materials. The 2-methylbenzylidene group provides aromatic character that could be beneficial in designing organic electronic materials or photoactive compounds. Researchers are particularly interested in how the chloromethyl group might facilitate polymerization or cross-linking reactions to create novel polymeric materials with specific properties.

The synthesis and handling of (4E)-3-(Chloromethyl)-4-(2-methylbenzylidene)-isoxazol-5(4H)-one require specialized knowledge of heterocyclic chemistry. Proper storage conditions typically involve protection from moisture and light to maintain the integrity of both the isoxazolone ring and the chloromethyl group. Analytical characterization of CAS 1142199-39-0 generally employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC to ensure purity and confirm structural identity.

Market demand for specialized isoxazolone derivatives like (4E)-3-(Chloromethyl)-4-(2-methylbenzylidene)-isoxazol-5(4H)-one has been steadily increasing, particularly from pharmaceutical research organizations and academic institutions. The compound's CAS number (1142199-39-0) serves as a unique identifier that facilitates precise communication among researchers and suppliers in the chemical community. Current pricing and availability trends reflect its status as a research-grade chemical with potential for broader applications.

Environmental and safety considerations for (4E)-3-(Chloromethyl)-4-(2-methylbenzylidene)-isoxazol-5(4H)-one follow standard protocols for handling chloromethyl-containing compounds. While not classified as hazardous under normal research conditions, proper laboratory practices including the use of personal protective equipment are recommended when working with this material. Disposal should comply with local regulations for organic chemical waste.

Future research directions for CAS 1142199-39-0 may explore its potential in bioconjugation chemistry or as a scaffold for covalent inhibitor development. The compound's benzylidene-isoxazolone structure presents opportunities for investigating novel binding interactions with biological targets. Additionally, modifications of the chloromethyl group could lead to derivatives with improved physicochemical properties for various applications.

For researchers seeking alternatives or related compounds, structural analogs of (4E)-3-(Chloromethyl)-4-(2-methylbenzylidene)-isoxazol-5(4H)-one might include variations in the benzylidene substituents or different heterocyclic cores. The scientific literature contains numerous examples of isoxazolone derivatives that share some structural features with this compound while offering distinct properties and potential applications.

In conclusion, (4E)-3-(Chloromethyl)-4-(2-methylbenzylidene)-isoxazol-5(4H)-one (CAS 1142199-39-0) represents an interesting case study in the design and application of functionalized heterocycles. Its combination of a chloromethyl group and benzylidene moiety on an isoxazolone scaffold creates multiple opportunities for chemical modification and potential biological activity. As research continues to uncover new applications for such specialized compounds, the importance of thorough characterization and understanding of structure-activity relationships becomes increasingly apparent.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.